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Compound of Interest

Compound Name: Dihydro-5-azacytidine acetate

Cat. No.: B15571978 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dihydro-5-azacytidine (DHAC) is a nucleoside analog and a potent inhibitor of DNA

methyltransferases (DNMTs).[1][2] By incorporating into DNA, it traps DNMTs, leading to a

reduction in DNA methylation and the reactivation of silenced genes.[1][3] This mechanism

underlies its antitumor activity.[1][4] The acetate salt of Dihydro-5-azacytidine is often used in

research settings. Proper preparation of a stock solution is critical for accurate and reproducible

experimental results. Dimethyl sulfoxide (DMSO) is a common solvent for preparing stock

solutions of DHAC due to its good solubilizing capacity for this compound.

These application notes provide a detailed protocol for the preparation, storage, and handling

of a Dihydro-5-azacytidine acetate stock solution in DMSO.

Quantitative Data Summary
The following table summarizes the key quantitative data for Dihydro-5-azacytidine acetate.
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Property Value Source

Molecular Weight 306.27 g/mol [1]

Solubility in DMSO Soluble at 10 mM [1]

Recommended Storage

(Powder)
-20°C for up to 3 years [2]

Recommended Storage (in

DMSO)
-80°C for up to 6 months [2]

Experimental Protocols
Materials

Dihydro-5-azacytidine acetate powder

Anhydrous Dimethyl sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, nuclease-free pipette tips

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Protocol for Preparing a 10 mM Stock Solution
Pre-weighing Preparations: Before handling the compound, ensure you are wearing

appropriate PPE. Dihydro-5-azacytidine and its analogs are potentially hazardous and

should be handled with care in a chemical fume hood.[5][6][7][8]

Weighing the Compound: Accurately weigh out 3.06 mg of Dihydro-5-azacytidine acetate
powder using a calibrated analytical balance.

Dissolving in DMSO:
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Add the weighed Dihydro-5-azacytidine acetate powder to a sterile microcentrifuge tube.

Add 1 mL of anhydrous DMSO to the tube.

Vortex the tube thoroughly until the powder is completely dissolved. Gentle warming at

37°C for a few minutes can aid dissolution if necessary.[9]

Aliquoting and Storage:

Once fully dissolved, aliquot the 10 mM stock solution into smaller, single-use volumes

(e.g., 20 µL or 50 µL) in sterile, nuclease-free microcentrifuge tubes or cryovials.[10][11]

[12]

Clearly label each aliquot with the compound name, concentration, date of preparation,

and solvent.

Store the aliquots at -80°C for long-term storage (up to 6 months).[2] Avoid repeated

freeze-thaw cycles, as this can degrade the compound.[10][12] For short-term storage,

-20°C for up to one month is also an option.[2][13]

Working Solution Preparation
To prepare a working solution, thaw a single aliquot of the 10 mM stock solution on ice. Dilute

the stock solution to the desired final concentration using the appropriate cell culture medium

or buffer immediately before use. It is crucial to note that Dihydro-5-azacytidine and related

compounds are unstable in aqueous solutions; therefore, working solutions should be prepared

fresh for each experiment.[14]

Visualizations
Experimental Workflow
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Workflow for Preparing DHAC Acetate Stock Solution

Preparation

Dissolution

Storage

Don Personal Protective Equipment (PPE)

Weigh 3.06 mg of DHAC Acetate

Add 1 mL of anhydrous DMSO

Vortex until completely dissolved

Aliquot into single-use volumes

Store at -80°C
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Mechanism of Action of Dihydro-5-azacytidine (DHAC)

Dihydro-5-azacytidine (DHAC)

Incorporation into replicating DNA

Covalent trapping of DNMT

DNA Methyltransferase (DNMT)

DNA Hypomethylation

Reactivation of Tumor
Suppressor Genes

Induction of Apoptosis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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